2-[1-(trifluoromethyl)cyclopropyl]pyridin-4-amine

• IUPAC Name: 2-[1-(trifluoromethyl)cyclopropyl]pyridin-4-amine
• InChI: InChI=1S/C9H9F3N2/c10-9(11,12)8(2-3-8)7-5-6(13)1-4-14-7/h1,4-5H,2-3H2,(H2,13,14)
• InChI Key: JKNLEHPVZDHZNS-UHFFFAOYSA-N
• Canonical SMILES: C1CC1(C2=NC=CC(=C2)N)C(F)(F)F
• Molecular Formula: C9H9F3N2
• Molecular Weight: 202.18 g/mol

Description

2-[1-(Trifluoromethyl)cyclopropyl]pyridin-4-amine (2-TFCPA), is an organic compound consisting of a pyridine ring and a trifluoromethylcyclopropyl group. It is a colorless liquid at room temperature and is soluble in most organic solvents. 2-TFCPA has been used in a variety of scientific research applications, including as a reagent for the synthesis of compounds, as a catalyst for organic reactions, and as a drug target for therapeutic applications.

Scientific Research Applications

Applications in Material Synthesis and Catalysis

• 2-[1-(trifluoromethyl)cyclopropyl]pyridin-4-amine is utilized in the synthesis of large-pore gallium oxyfluorophosphates, where its structure-directing properties are significant (Weigel et al., 1997).
• The compound plays a role in the efficient tandem hydroamination and cyclization reaction of 2-trifluoromethyl-1,3-enynes with primary amines, using AgNO3 as a catalyst, an important process in the formation of 4-trifluoromethyl-3-pyrrolines (Zhou et al., 2017).
• It is also key in the synthesis of 4-(trifluoromethyl)pyrrolidines with various substituents, contributing to advancements in organic synthesis and potential applications in medicinal chemistry (Markitanov et al., 2016).

Chemical Reaction Optimization and Environmental Impact

• The compound is used to optimize the heterocyclization reaction of 5-bromo-4-methoxy-1,1,1-trifluoropent-3-en-2-ones with amines, highlighting its role in improving reaction conditions and environmental friendliness (Aquino et al., 2015).
• It aids in the investigation of nucleophilic displacement in 2-chloro(trifluoromethyl)pyridines, contributing to the understanding of chemical reactions involving trifluoromethyl groups (Dunn, 1999).

Advanced Materials Development

• The chemical has been employed in the development of macrocyclic ring systems using 4-alkoxy-tetrafluoropyridine derivatives, which are essential for creating new materials with potential applications in various fields (Chambers et al., 2004).